Cas no 2229235-60-1 (2-(1-methyl-1H-indol-3-yl)oxyacetic acid)

• Product Name: 2-(1-methyl-1H-indol-3-yl)oxyacetic acid
• CAS No: 2229235-60-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5849516
• PubChem ID: 165973651
• Update Time: 2025-06-15

2-(1-methyl-1H-indol-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-3-yl)oxyacetic acid
• 2229235-60-1
• 2-[(1-methyl-1H-indol-3-yl)oxy]acetic acid
• EN300-1781193

• Inchi： 1S/C11H11NO3/c1-12-6-10(15-7-11(13)14)8-4-2-3-5-9(8)12/h2-6H,7H2,1H3,(H,13,14)
• InChI Key： UEGBBYSHSQCOLB-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CN(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.5Ų

Additional information on 2-(1-methyl-1H-indol-3-yl)oxyacetic acid

Introduction to 2-(1-methyl-1H-indol-3-yl)oxyacetic acid (CAS No. 2229235-60-1)

2-(1-methyl-1H-indol-3-yl)oxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229235-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a hydroxyacetic acid moiety linked to a methyl-substituted indole ring, make it a promising candidate for further investigation in drug discovery and molecular biology.

The indole core of 2-(1-methyl-1H-indol-3-yl)oxyacetic acid is a well-documented scaffold in medicinal chemistry, known for its role in modulating various biological pathways. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The addition of a hydroxyacetic acid group introduces a polar functional moiety that enhances solubility and potential interactions with biological targets. This structural combination positions 2-(1-methyl-1H-indol-3-yl)oxyacetic acid as a versatile intermediate for synthesizing novel compounds with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of indole-based compounds, particularly those that exhibit selective binding to specific enzymes or receptors. The methyl group at the 1-position of the indole ring in 2-(1-methyl-1H-indol-3-yl)oxyacetic acid contributes to steric hindrance, which can influence binding affinity and selectivity. This feature is particularly valuable in the development of drugs that require precise targeting to avoid off-target effects. Researchers have leveraged this structural attribute to design molecules that interact with proteins involved in signal transduction, such as kinases and transcription factors.

One of the most compelling aspects of 2-(1-methyl-1H-indol-3-yl)oxyacetic acid is its potential role in modulating metabolic pathways. Hydroxyacetic acid derivatives are known to influence cellular metabolism by interacting with enzymes like lactate dehydrogenase and glycine cleavage system components. The indole moiety further extends these interactions by engaging with aromatic hydrocarbon receptors (AhR), which play a crucial role in xenobiotic metabolism and immune responses. Emerging research suggests that compounds like 2-(1-methyl-1H-indol-3-yl)oxyacetic acid may serve as modulators of these pathways, offering therapeutic benefits in conditions associated with metabolic dysregulation.

The synthesis of 2-(1-methyl-1H-indol-3-yl)oxyacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between indole derivatives and hydroxyacetic acid precursors, followed by functional group modifications. Advances in catalytic methods have enabled more efficient synthesis, reducing the environmental impact and cost associated with production. These improvements align with the broader trend toward sustainable chemistry practices in pharmaceutical manufacturing.

In academic research, 2-(1-methyl-1H-indol-3-yl)oxyacetic acid has been employed as a key intermediate in the development of novel bioactive molecules. Its structural versatility allows chemists to introduce additional functional groups or link it to other pharmacophores, creating libraries of compounds for high-throughput screening. Such approaches have led to the discovery of several lead candidates with promising preclinical data. For instance, derivatives of this compound have shown inhibitory activity against specific enzymes implicated in inflammatory diseases, making them attractive for further development.

The pharmacokinetic properties of 2-(1-methyl-1H-indol-3-yl)oxyacetic acid are also under investigation to determine its suitability for therapeutic applications. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development. Preliminary findings suggest that this compound exhibits moderate solubility in water and lipids, facilitating its transport across biological membranes. Additionally, its metabolic stability appears favorable for prolonged half-life in vivo, enhancing its bioavailability.

One notable area where 2-(1-methyl-1H-indol-3-yl)oxyacetic acid shows promise is in oncology research. Indole derivatives have been linked to mechanisms that suppress tumor growth and induce apoptosis in cancer cells. The hydroxyacetic acid group may enhance interactions with cellular targets involved in cancer progression, such as cyclin-dependent kinases (CDKs) and poly(ADP ribose) polymerases (PARPs). Preclinical studies using analogs of this compound have demonstrated efficacy in reducing tumor burden and improving survival rates in animal models.

Furthermore, the compound has been explored for its potential role in neurodegenerative diseases. Emerging evidence suggests that indole-based molecules can cross the blood-brain barrier and interact with central nervous system (CNS) targets. The structural features of 2-(1-methyl-1H-indol-3-yl)oxyacetic acid make it a candidate for modulating pathways associated with neuroinflammation and oxidative stress, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. Research is ongoing to evaluate its efficacy as a neuroprotective agent.

The impact of 2-(1-methyl-1H-indol-3-yloxyacetic acid) extends beyond pharmaceutical applications; it also holds significance in agrochemical research. Derivatives of indole compounds have been investigated for their potential as plant growth regulators or pest deterrents due to their ability to interact with plant hormone systems. The hydroxyacetic acid moiety may contribute to enhancing plant stress resistance or improving nutrient uptake when incorporated into agrochemical formulations.

In conclusion, 2-(methylindol - 3 - yloxy acetic Acid) CAS NO 2229235 - 60 - 1 represents a fascinating compound with diverse biological activities and therapeutic potential across multiple disease areas including cancer ,neurodegenerative disorders ,and metabolic diseases . Its unique structure combining an indole ring ,a hydroxymethylenic group ,and strategic functionalization positions it as an invaluable tool for medicinal chemists . As research continues ,this molecule is likely to play an increasingly important role both academically ,and clinically .